Cas no 51552-23-9 (7-AMINO-2-HEPTANONE)
7-AMINO-2-HEPTANONE Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone, 7-amino- (9CI)
- 7-AMINO-2-HEPTANONE
- CHEMBL176843
- JHYBLGGRROSXDF-UHFFFAOYSA-N
- DB-270308
- 7-aminoheptan-2-one
- BDBM50018055
- 2-HEPTANONE, 7-AMINO-
- 7-Amino-heptan-2-one
- EN300-227340
- AKOS006341826
- SCHEMBL806164
- F1903-0013
- N-acetylpentylamine
- 51552-23-9
-
- MDL: MFCD18814552
- Inchi: 1S/C7H15NO/c1-7(9)5-3-2-4-6-8/h2-6,8H2,1H3
- InChI Key: JHYBLGGRROSXDF-UHFFFAOYSA-N
- SMILES: O=C(C)CCCCCN
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 81
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 43.1Ų
7-AMINO-2-HEPTANONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A281156-100mg |
7-amino-2-heptanone |
51552-23-9 | 100mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A281156-500mg |
7-amino-2-heptanone |
51552-23-9 | 500mg |
$ 890.00 | 2022-06-08 | ||
| TRC | A281156-1g |
7-amino-2-heptanone |
51552-23-9 | 1g |
$ 1360.00 | 2022-06-08 | ||
| Enamine | EN300-227340-0.05g |
7-aminoheptan-2-one |
51552-23-9 | 95.0% | 0.05g |
$1020.0 | 2025-03-21 | |
| Enamine | EN300-227340-0.1g |
7-aminoheptan-2-one |
51552-23-9 | 95.0% | 0.1g |
$1068.0 | 2025-03-21 | |
| Enamine | EN300-227340-0.25g |
7-aminoheptan-2-one |
51552-23-9 | 95.0% | 0.25g |
$1117.0 | 2025-03-21 | |
| Enamine | EN300-227340-0.5g |
7-aminoheptan-2-one |
51552-23-9 | 95.0% | 0.5g |
$1165.0 | 2025-03-21 | |
| Enamine | EN300-227340-1.0g |
7-aminoheptan-2-one |
51552-23-9 | 95.0% | 1.0g |
$1214.0 | 2025-03-21 | |
| Enamine | EN300-227340-2.5g |
7-aminoheptan-2-one |
51552-23-9 | 95.0% | 2.5g |
$2379.0 | 2025-03-21 | |
| Enamine | EN300-227340-5.0g |
7-aminoheptan-2-one |
51552-23-9 | 95.0% | 5.0g |
$3520.0 | 2025-03-21 |
7-AMINO-2-HEPTANONE Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 7-AMINO-2-HEPTANONE
Introduction to 7-AMINO-2-HEPTANONE (CAS No. 51552-23-9)
7-AMINO-2-HEPTANONE, with the chemical formula C8H17NO, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules. This article provides an in-depth exploration of this compound, its applications, and recent advancements in its utilization within the pharmaceutical industry.
The molecular structure of 7-AMINO-2-HEPTANONE features a heptane backbone with an amine group at the 7th carbon and a ketone group at the 2nd carbon. This configuration imparts distinct reactivity, making it a versatile building block for more complex molecules. The presence of both an amine and a ketone group allows for further functionalization through reactions such as nucleophilic addition, condensation, and reduction, which are pivotal in drug development.
In recent years, 7-AMINO-2-HEPTANONE has garnered attention for its role in the synthesis of novel therapeutic agents. One notable area of research involves its use in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound’s ability to serve as a precursor for heterocyclic scaffolds has been particularly valuable. For instance, studies have demonstrated its utility in constructing pyrrole and pyridine derivatives known to exhibit potent biological activity.
Another emerging application of 7-AMINO-2-HEPTANONE is in the field of neuropharmacology. Researchers have explored its potential as a precursor for neuroactive compounds, including those that modulate neurotransmitter systems. The compound’s structural features allow for the introduction of pharmacophores that interact with specific receptors in the brain, making it a promising candidate for developing treatments for neurological disorders such as Alzheimer’s disease and Parkinson’s disease.
The synthesis of 7-AMINO-2-HEPTANONE typically involves multi-step organic reactions, starting from readily available heptanone derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and asymmetric aldol reactions, have been optimized to enhance yield and purity. These advancements have not only improved the accessibility of the compound but also reduced production costs, facilitating its use in large-scale pharmaceutical applications.
Recent studies have also highlighted the role of 7-AMINO-2-HEPTANONE in material science. Its ability to form stable complexes with metal ions has led to investigations into its potential as a ligand in coordination chemistry. These complexes have shown promise in applications such as catalysis and sensor development, further expanding the compound’s utility beyond traditional pharmaceuticals.
The pharmacokinetic properties of derivatives synthesized from 7-AMINO-2-HEPTANONE have been extensively studied to optimize drug delivery systems. Researchers have focused on improving bioavailability and reducing metabolic degradation by incorporating modifications such as prodrugs or lipophilic groups. These efforts align with broader trends in pharmaceutical design aimed at enhancing therapeutic efficacy while minimizing side effects.
Future directions in the research of 7-AMINO-2-HEPTANONE include exploring its role in green chemistry initiatives. Sustainable synthetic routes are being developed to minimize waste and energy consumption, reflecting growing environmental concerns within the pharmaceutical industry. Additionally, computational modeling techniques are being employed to predict novel derivatives with enhanced biological activity, accelerating the drug discovery process.
In conclusion,7-AMINO-2-HEPTANONE (CAS No. 51552-23-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its versatility as a synthetic intermediate continues to drive innovation in pharmaceuticals, materials science, and beyond. As research progresses, the full potential of this compound is expected to be realized, leading to groundbreaking advancements with far-reaching benefits.
51552-23-9 (7-AMINO-2-HEPTANONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)